Cas no 62798-01-0 (2-Chloro-5-methoxybenzamide)

• Product Name: 2-Chloro-5-methoxybenzamide
• CAS No: 62798-01-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2789060
• PubChem ID: 57678031
• Update Time: 2025-05-24

2-Chloro-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 62798-01-0
• SCHEMBL2850887
• 2-Chloro-5-methoxybenzamide
• MFCD18393557
• Benzamide, 2-chloro-5-methoxy-
• DTXSID80727485

• Inchi： 1S/C8H8ClNO2/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H2,10,11)
• InChI Key： WLGCZZXKEJFOIG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(N)=O)OC

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Chloro-5-methoxybenzamide

Recent Advances in the Study of 2-Chloro-5-methoxybenzamide (CAS: 62798-01-0)

2-Chloro-5-methoxybenzamide (CAS: 62798-01-0) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights into its utility as a pharmacophore or intermediate in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Chloro-5-methoxybenzamide as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently modified to yield derivatives with potent inhibitory activity against specific cancer-related kinases. The study highlighted the compound's versatility and its potential for further optimization in drug discovery pipelines.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the antimicrobial properties of 2-Chloro-5-methoxybenzamide derivatives. The research team synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited promising antibacterial activity, suggesting potential applications in addressing antibiotic resistance.

In addition to its role in drug development, 2-Chloro-5-methoxybenzamide has been studied for its potential as a biochemical tool. A 2024 preprint on bioRxiv described its use as a probe for studying protein-ligand interactions in neurodegenerative diseases. The compound's unique structural features allowed researchers to map binding sites on target proteins, providing new avenues for understanding disease mechanisms.

The safety profile and pharmacokinetic properties of 2-Chloro-5-methoxybenzamide were recently evaluated in a preclinical study published in Chemical Research in Toxicology. The findings suggested favorable metabolic stability and low toxicity at therapeutic concentrations, supporting its potential for further development as a pharmaceutical agent or research tool.

Ongoing research continues to explore the full potential of 2-Chloro-5-methoxybenzamide. Several clinical trials are currently investigating derivatives of this compound for various therapeutic applications, including oncology and infectious diseases. The compound's unique chemical properties and demonstrated biological activities make it a promising candidate for future drug development efforts in the pharmaceutical industry.